Cas no 2229311-77-5 (O-2-(2-chloro-6-methylpyridin-4-yl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(2-chloro-6-methylpyridin-4-yl)-2-methylpropylhydroxylamine
• CAS No: 2229311-77-5
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 5762370
• PubChem ID: 165797867
• Update Time: 2025-05-26

O-2-(2-chloro-6-methylpyridin-4-yl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1995405
• O-[2-(2-chloro-6-methylpyridin-4-yl)-2-methylpropyl]hydroxylamine
• 2229311-77-5
• O-2-(2-chloro-6-methylpyridin-4-yl)-2-methylpropylhydroxylamine

• Inchi： 1S/C10H15ClN2O/c1-7-4-8(5-9(11)13-7)10(2,3)6-14-12/h4-5H,6,12H2,1-3H3
• InChI Key： UHNJCSPAYUZDGY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C(C)(C)CON

Computed Properties

• Exact Mass: 214.0872908g/mol
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(2-chloro-6-methylpyridin-4-yl)-2-methylpropylhydroxylamine

Research Brief on O-2-(2-chloro-6-methylpyridin-4-yl)-2-methylpropylhydroxylamine (CAS: 2229311-77-5)

O-2-(2-chloro-6-methylpyridin-4-yl)-2-methylpropylhydroxylamine (CAS: 2229311-77-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique hydroxylamine and pyridine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a precursor for the synthesis of biologically active molecules. Recent studies have focused on its synthesis, physicochemical properties, and preliminary biological evaluations, which are critical for understanding its pharmacological profile.

The synthesis of O-2-(2-chloro-6-methylpyridin-4-yl)-2-methylpropylhydroxylamine involves a multi-step organic synthesis process, starting from commercially available pyridine derivatives. Key steps include chlorination, methylation, and hydroxylamine functionalization, with careful optimization to achieve high yield and purity. Advanced spectroscopic techniques such as NMR, HPLC, and mass spectrometry have been employed to confirm the structural integrity and purity of the compound. These analytical methods are essential for ensuring reproducibility and reliability in subsequent biological studies.

Preliminary biological evaluations of O-2-(2-chloro-6-methylpyridin-4-yl)-2-methylpropylhydroxylamine have revealed its potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies using cell-based assays demonstrated dose-dependent inhibition of target enzymes, with IC50 values in the low micromolar range. Additionally, the compound exhibited favorable pharmacokinetic properties, including moderate plasma stability and acceptable membrane permeability, as assessed in Caco-2 cell models. These findings suggest its suitability for further development as a therapeutic agent.

Recent research has also explored the mechanistic basis of the compound's biological activity. Molecular docking and dynamics simulations have provided insights into its binding interactions with target enzymes, highlighting key hydrogen bonding and hydrophobic interactions. These computational studies, complemented by mutagenesis experiments, have identified critical residues in the enzyme active site that contribute to the compound's inhibitory potency. Such mechanistic understanding is invaluable for guiding structure-activity relationship (SAR) studies and optimizing the compound's efficacy and selectivity.

Despite these promising results, challenges remain in the development of O-2-(2-chloro-6-methylpyridin-4-yl)-2-methylpropylhydroxylamine as a therapeutic candidate. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future studies. Ongoing research aims to overcome these hurdles through medicinal chemistry optimization and advanced preclinical testing. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this compound into clinical applications.

In conclusion, O-2-(2-chloro-6-methylpyridin-4-yl)-2-methylpropylhydroxylamine represents a promising candidate in the field of medicinal chemistry, with potential applications in inflammation and other therapeutic areas. Continued research efforts will be essential to fully elucidate its pharmacological potential and address existing challenges. This research brief underscores the importance of interdisciplinary collaboration and advanced analytical techniques in the development of novel bioactive compounds.